Cas no 2639416-76-3 (tert-butyl 3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylate)

• Product Name: tert-butyl 3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylate
• CAS No: 2639416-76-3
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5664744
• PubChem ID: 165902034
• Update Time: 2025-10-30

tert-butyl 3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639416-76-3
• EN300-27725534
• tert-butyl 3-[(prop-2-en-1-yloxy)methyl]piperidine-3-carboxylate
• tert-butyl 3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylate

• Inchi： 1S/C14H25NO3/c1-5-9-17-11-14(7-6-8-15-10-14)12(16)18-13(2,3)4/h5,15H,1,6-11H2,2-4H3
• InChI Key： BHEVIQZFQXQPKN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(COCC=C)CNCCC1)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl 3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylate

Comprehensive Overview of tert-butyl 3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylate (CAS No. 2639416-76-3)

The compound tert-butyl 3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylate (CAS No. 2639416-76-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a piperidine core modified with a tert-butyl ester and an allyloxy group, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for high-purity intermediates like tert-butyl 3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylate has surged, driven by advancements in precision medicine and bioconjugation techniques. This compound's versatility allows it to serve as a building block for peptide mimetics and small-molecule probes, aligning with trends in targeted drug delivery and proteomics. Its CAS No. 2639416-76-3 is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the most intriguing aspects of this compound is its potential role in green chemistry applications. With the global shift toward sustainable synthesis, researchers are investigating how tert-butyl 3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylate can be incorporated into catalyst-free reactions or microwave-assisted synthesis protocols. These methods reduce waste and energy consumption, addressing key concerns in modern pharmaceutical manufacturing.

The allyloxy moiety in this compound also opens doors to click chemistry applications, a hot topic in biomaterial engineering. Its ability to participate in Huisgen cycloaddition reactions makes it a candidate for designing drug-polymer conjugates or diagnostic agents. Such innovations are pivotal in fields like cancer immunotherapy and molecular imaging, where CAS No. 2639416-76-3 is often referenced in patent literature.

From a regulatory standpoint, tert-butyl 3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylate is classified as a non-hazardous research chemical, making it accessible for academic laboratories and industrial R&D. Its stability under standard storage conditions and compatibility with common organic solvents further enhance its practicality. However, users must adhere to Good Laboratory Practices (GLP) to ensure safe handling.

In summary, tert-butyl 3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylate (CAS No. 2639416-76-3) represents a cutting-edge tool for chemists and pharmacologists. Its multifaceted applications—from drug design to sustainable chemistry—position it as a compound of enduring interest. As scientific inquiries into its properties expand, this molecule is poised to play a pivotal role in next-generation therapeutic innovations.